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Compound of Interest

Compound Name:
2-Amino-5-methoxy-1-

methylbenzimidazole

Cat. No.: B167511 Get Quote

An In-Depth Technical Guide to 2-Amino-5-
methoxy-1-methylbenzimidazole
Abstract: This technical guide provides a comprehensive overview of 2-Amino-5-methoxy-1-
methylbenzimidazole, a heterocyclic compound of significant interest in medicinal chemistry

and drug development. We will delve into its core identification, molecular structure,

physicochemical properties, plausible synthetic routes, and its role as a key structural motif in

pharmacologically active agents. This document is intended for researchers, scientists, and

professionals in the field of drug discovery and organic synthesis, offering field-proven insights

and detailed methodologies.

Compound Identification and Molecular Structure
2-Amino-5-methoxy-1-methylbenzimidazole is a substituted benzimidazole, a class of

compounds recognized for its prevalence in biologically active molecules.[1][2][3] The unique

arrangement of its functional groups—an amine at the 2-position, a methoxy group at the 5-

position, and a methyl group on one of the imidazole nitrogens—dictates its chemical reactivity

and potential biological interactions.
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Precise identification is critical for regulatory compliance, procurement, and scientific

communication. The key identifiers for this compound are summarized below.

Identifier Value Source(s)

CAS Number 1805-02-3 [4][5]

Molecular Formula C₉H₁₁N₃O [4]

Molecular Weight 177.20 g/mol [4]

Synonyms
5-methoxy-1-methyl-

benzimidazol-2-amine
[4]

Molecular Structure
The structural formula provides a clear representation of the atomic arrangement and bonding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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